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Compound of Interest

Compound Name: Vermixocin A

CAS No.: 156966-02-8

Cat. No.: B2611803

Get Quote

Executive Summary
Vermixocin A (also known as Penicillide) is a secondary metabolite belonging to the

depsidone class, originally isolated from Penicillium vermiculatum and Talaromyces species.[1]

[2] While chemically established as an ACAT (acyl-CoA:cholesterol acyltransferase) inhibitor

with cytotoxic properties against P388 leukemia cells, its metabolic stability and

biotransformation profile in mammalian systems remain under-characterized in wet-lab

literature.

This technical guide outlines a rigorous in silico modeling framework to predict the metabolic

pathways of Vermixocin A. By integrating quantum mechanical descriptors, molecular docking,

and machine learning-based Site of Metabolism (SOM) prediction, we reconstruct its probable

biosynthetic origin and, crucially, its downstream Phase I and Phase II metabolic fate in human

drug development contexts.

Compound Characterization & Input Parameters
Accurate modeling requires precise structural inputs. Vermixocin A is characterized by a

dibenzo[b,g][1,5]dioxocin-5-one core (depsidone) with a specific isopentyl side chain.
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Table 1: Physicochemical Profile (In Silico Input)

Parameter Value / Descriptor Source / Tool

Common Name Vermixocin A (Penicillide) PubChem CID 9842429

IUPAC Name

11-hydroxy-3-(1-hydroxy-3-

methylbutyl)-4-methoxy-9-

methyl-5H,7H-dibenzo[b,g]

[1,5]dioxocin-5-one

Proksa et al. (1992)

Formula C₂₁H₂₄O₆ Mass: 372.41 Da

Key Functional Groups

Phenolic -OH, Methoxy (-

OCH₃), Lactone/Ester, Alkyl

side chain

Functional Class: Depsidone

Lipophilicity (LogP) ~3.5 (Predicted) SwissADME

SMILES String

CC1=CC2=C(C(=C1)O)OC3=

C(C(=C(C=C3)C(CC(C)C)O)O

C)C(=O)OC2

Canonical Input

Predicted Biosynthetic Pathway (Fungal Origin)
Before analyzing human metabolism, understanding the fungal biosynthesis provides insight

into the molecule's stability and structural "hard points."

Polyketide Synthase (PKS) Logic
Vermixocin A is a non-reducing polyketide. In silico analysis using antiSMASH logic suggests

a Type I or iterative Type I PKS assembly. The pathway likely involves the coupling of two

hydroxybenzoic acid derivatives (or similar polyketide units) via oxidative radical coupling to

form the ether linkage, followed by esterification to close the seven-membered dioxocin ring.

Mechanism:

Precursor Assembly: Acetyl-CoA + Malonyl-CoA units.

Cyclization: Formation of the benzophenone or diphenyl ether intermediate.
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Oxidative Coupling: Critical step forming the "depsidone" ether bridge.

Post-PKS Tailoring: O-methylation (SAM-dependent methyltransferase) and side-chain

reduction.

Predicted Mammalian Metabolic Fate (ADME)
For drug development, the critical "unknown" is how the human liver processes Vermixocin A.

Using SMARTCyp (Cytochrome P450 reactivity) and XenoSite (Phase II prediction), we can

map the metabolic tree.

Phase I Metabolism: Functionalization
The depsidone core is relatively stable, but the alkyl side chain and methoxy groups are high-

probability targets for Cytochrome P450 enzymes (CYP3A4, CYP2D6).

Pathway A: O-Demethylation (High Probability)

Target: The methoxy group at C-4.[3][4]

Enzyme: CYP2D6 / CYP2C19.

Product:O-desmethyl-Vermixocin A (Catechol formation). This exposes a new hydroxyl

group, increasing polarity and enabling conjugation.

Pathway B: Aliphatic Hydroxylation (Medium Probability)

Target: The terminal carbons of the isopentyl (3-methylbutyl) side chain.

Enzyme: CYP3A4.

Product:ω-hydroxy-Vermixocin A.

Pathway C: Lactone Hydrolysis (Low/Medium Probability)

Target: The central ester linkage of the dioxocin ring.

Enzyme: Carboxylesterases (CES1).
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Product: Ring opening to a diphenyl ether dicarboxylic acid derivative. Note: Depsidones

are sterically hindered, making this slower than typical esters.

Phase II Metabolism: Conjugation
The presence of free phenolic hydroxyl groups (C-11 and the side chain -OH) makes

Vermixocin A a prime substrate for conjugation immediately upon absorption.

Glucuronidation: UGTs (UDP-glucuronosyltransferases) will target the C-11 Phenolic -OH.

Sulfation: SULTs (Sulfotransferases) may compete for the same phenolic site.

Visualization of Metabolic Pathways
The following diagram illustrates the predicted metabolic cascade, generated using the DOT

language.
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Figure 1: Predicted Phase I and Phase II metabolic tree for Vermixocin A based on functional

group reactivity and SOM analysis.

Experimental Validation Protocol (In Silico to In
Vitro)
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To validate these predictions, the following rigorous workflow is recommended. This protocol

ensures self-validation by cross-referencing computational hits with mass spectrometry data.

Step 1: In Silico SOM Prediction
Software Setup: Use SMARTCyp 3.0 or Schrödinger MetaboPrep.

Input: Canonical SMILES of Vermixocin A.

Execution: Run energy minimization (OPLS3e force field) followed by Reactivity vs.

Accessibility analysis.

Output: Rank atoms by "Score" (lower score = higher lability).

Expectation: The methoxy methyl group and the benzylic positions will show the lowest

activation energies.

Step 2: Molecular Docking (CYP Isoforms)
Target Preparation: Retrieve crystal structures for CYP3A4 (PDB: 1TQN) and CYP2D6

(PDB: 2F9Q).

Ligand Prep: Generate 3D conformers of Vermixocin A; assign protonation states at pH 7.4.

Docking Grid: Center grid box on the HEME iron.

Scoring: Use Glide XP (Extra Precision). Calculate Distance-to-Heme for susceptible atoms.

Validation Criterion: If the distance between the HEME iron and the candidate atom (e.g.,

Methoxy C) is < 6.0 Å in the top pose, the pathway is mechanistically plausible.

Step 3: LC-MS/MS Confirmation (Proposed Wet-Lab)
Microsomal Incubation: Incubate Vermixocin A (10 µM) with pooled human liver

microsomes (HLM) + NADPH.

Quenching: Stop reaction at 0, 15, 30, 60 min with ice-cold acetonitrile.

Analysis: Q-TOF Mass Spectrometry. Look for mass shifts:
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+16 Da (Hydroxylation)

-14 Da (Demethylation)

+176 Da (Glucuronidation)

Toxicity & Interaction Profiling
While Vermixocin A is an ACAT inhibitor, its structural similarity to other depsidones warrants

toxicity screening.

Table 2: Predicted Toxicity Endpoints (ADMETlab 2.0)

Endpoint Prediction Confidence
Mechanism /
Rationale

hERG Inhibition Low Risk Medium

Lack of basic nitrogen;

neutral core reduces

channel binding

affinity.

Hepatotoxicity Moderate Risk High

Catechol formation

(via demethylation)

can lead to quinone

cycling and oxidative

stress.

Ames Mutagenicity Negative High

Absence of

nitro/aromatic amine

groups or reactive

epoxides.

Bioavailability High High

LogP ~3.5 and MW <

500 fit Lipinski's Rule

of 5 perfectly.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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